Cas no 2092484-49-4 (6-methylidene-1,4-oxazepane)

• Product Name: 6-methylidene-1,4-oxazepane
• CAS No: 2092484-49-4
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD30684809
• CID: 4778689
• PubChem ID: 23400114
• Update Time: 2026-02-27

6-methylidene-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 6-Methylene-[1,4]oxazepane
• 6-Methylene-1,4-oxazepane
• SB35267
• 6-methylidene-1,4-oxazepane

• MDL： MFCD30684809
• Inchi： 1S/C6H11NO/c1-6-4-7-2-3-8-5-6/h7H,1-5H2
• InChI Key： CLXANQYKLVSDPR-UHFFFAOYSA-N
• SMILES： O1CC(=C)CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.5
• XLogP3: -0.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 6-methylidene-1,4-oxazepane

6-Methylidene-1,4-Oxazepane: A Comprehensive Overview

The compound with CAS No 2092484-49-4, commonly referred to as 6-methylidene-1,4-oxazepane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazepanes, which are seven-membered heterocycles containing one oxygen atom and one nitrogen atom. The 6-methylidene substituent adds a unique twist to its structure, making it a subject of interest for both theoretical and applied research.

Recent studies have highlighted the potential of 6-methylidene-1,4-oxazepane in various applications, particularly in the development of advanced materials. Researchers have explored its role as a building block for constructing complex molecular architectures, such as macrocycles and supramolecular assemblies. The compound's ability to form stable coordination complexes with metal ions has been extensively investigated, opening new avenues for its use in catalysis and sensing technologies.

The synthesis of 6-methylidene-1,4-oxazepane has been optimized through innovative methodologies. Traditionally, the compound was synthesized via multi-step processes involving ring-closing reactions. However, recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and catalytic cyclization techniques. These methods not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale applications.

One of the most promising areas of research involving 6-methylidene-1,4-oxazepane is its application in drug delivery systems. The compound's unique structural features allow it to act as a carrier for bioactive molecules, enhancing their solubility and bioavailability. Studies have demonstrated its potential in encapsulating hydrophobic drugs, making it a valuable tool in pharmaceutical development.

In addition to its chemical significance, 6-methylidene-1,4-oxazepane has also been explored for its electronic properties. Researchers have investigated its use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. The compound's ability to undergo redox reactions has been leveraged to create materials with tailored electronic properties, paving the way for applications in flexible electronics and energy storage devices.

The environmental impact of 6-methylidene-1,4-oxazepane has also been a topic of interest. Studies have shown that the compound exhibits biodegradability under certain conditions, making it a more sustainable alternative to traditional materials. This aspect is particularly relevant in the context of increasing global emphasis on green chemistry and sustainable practices.

Looking ahead, the future of 6-methylidene-1,4-oxazepane seems bright as researchers continue to uncover its diverse applications. Collaborative efforts between chemists, materials scientists, and engineers are expected to drive further innovations in this field. With ongoing advancements in synthetic methods and characterization techniques, the compound is poised to play a pivotal role in shaping the next generation of materials and technologies.

In conclusion, 6-methylidene-1,4-oxazepane (CAS No 2092484-49-4) is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional properties make it an invaluable tool for researchers and industry professionals alike. As our understanding of this compound deepens, it is likely to contribute significantly to scientific progress and technological advancements.